2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 2-(1-ethylpyrazol-4-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C9H17N3/c1-4-12-6-8(5-11-12)9(2,3)7-10/h5-6H,4,7,10H2,1-3H3
• InChI Key: JHXANZQUUDAEQD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(C)(C)CN

Description

2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound has a unique structure that makes it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of 1-ethyl-1H-pyrazole-4-carbaldehyde with a suitable amine under reductive amination conditions. The reaction is typically carried out in the presence of a reducing agent such as sodium triacetoxyborohydride in an organic solvent like dichloromethane .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce various amine derivatives .

Scientific Research Applications

2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-ethyl-1H-pyrazole-4-carbaldehyde
• 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetic acid
• 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]indoline

Uniqueness

2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine stands out due to its unique structure and diverse reactivity. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial applications.